4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone

• IUPAC Name: 4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)pyrrolidin-2-one
• InChI: InChI=1S/C18H26N2O/c1-18(2,3)12-20-11-16(10-17(20)21)19-15-8-13-6-4-5-7-14(13)9-15/h4-7,15-16,19H,8-12H2,1-3H3
• InChI Key: RADWWGUWHJUXHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CN1CC(CC1=O)NC2CC3=CC=CC=C3C2
• Molecular Formula: C18H26N2O
• Molecular Weight: 286.4 g/mol

Description

4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone, also known as JNJ-40411813, is a novel small molecule that has gained significant attention in the scientific community for its potential therapeutic applications. This compound is a highly selective and potent inhibitor of the phosphodiesterase 10A (PDE10A) enzyme, which is involved in the regulation of cyclic nucleotide signaling pathways. In

Mechanism of Action

4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone is a highly selective and potent inhibitor of the PDE10A enzyme, which is primarily expressed in the striatum of the brain. By inhibiting PDE10A, 4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone increases the levels of cyclic nucleotides, including cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are involved in the regulation of various signaling pathways. This leads to an increase in the activity of the dopaminergic and glutamatergic systems, which are known to play a crucial role in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone has been shown to have a range of biochemical and physiological effects in animal models of neurological and psychiatric disorders. It has been shown to increase the levels of cAMP and cGMP in the striatum, leading to an increase in the activity of the dopaminergic and glutamatergic systems. This results in improved cognitive function and reduced motor deficits in animal models of schizophrenia, Huntington's disease, and Parkinson's disease. Moreover, 4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone has also been shown to reduce drug-seeking behavior in animal models of addiction and to reduce food intake in animal models of obesity.

Advantages and Limitations for Lab Experiments

4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone has several advantages for lab experiments, including its high selectivity and potency for the PDE10A enzyme, which makes it a valuable tool for studying the role of cyclic nucleotide signaling pathways in various neurological and psychiatric disorders. However, there are also some limitations to the use of 4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone in lab experiments, including its high cost and limited availability.

Future Directions

There are several future directions for the study of 4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone, including further research into its potential therapeutic applications in neurological and psychiatric disorders, as well as its potential use in the treatment of addiction and obesity. Moreover, there is a need for further research into the mechanisms underlying the biochemical and physiological effects of 4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone, including its effects on the dopaminergic and glutamatergic systems. Finally, there is also a need for the development of more cost-effective and readily available methods for the synthesis of 4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone.

Synthesis Methods

4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone is synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the use of various reagents and catalysts, including sodium hydride, palladium on carbon, and trifluoroacetic acid. The final product is obtained through purification by column chromatography and recrystallization.

Scientific Research Applications

4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, Huntington's disease, and Parkinson's disease. It has been shown to improve cognitive function and reduce motor deficits in animal models of these diseases. Moreover, 4-(2,3-dihydro-1H-inden-2-ylamino)-1-(2,2-dimethylpropyl)-2-pyrrolidinone has also been studied for its potential use in the treatment of addiction and obesity.